Cas no 54396-40-6 (1H-Indole-3-acetic acid, phenylmethyl ester)

• Product Name: 1H-Indole-3-acetic acid, phenylmethyl ester
• CAS No: 54396-40-6
• MF: C₁₇H₁₅NO₂
• MW: 265.306504487991
• CID: 354711
• PubChem ID: 19603827
• Update Time: 2025-04-19

1H-Indole-3-acetic acid, phenylmethyl ester Chemical and Physical Properties

Names and Identifiers

• 1H-Indole-3-acetic acid, phenylmethyl ester
• benzyl 2-(1H-indol-3-yl)acetate
• benzyl 2-(3-indolyl)acetate
• WKPCGFJWVPBYCF-UHFFFAOYSA-N
• 1H-indole-3-acetic acid benzyl ester
• 54396-40-6
• phenylmethyl 1H-indole-3-acetate
• benzyl indole-3-acetate
• SCHEMBL6100777
• Benzyl (1H-indol-3-yl)acetate
• indole-3-acetic acid benzyl ester
• DTXSID90598986

• Inchi： 1S/C17H15NO2/c19-17(20-12-13-6-2-1-3-7-13)10-14-11-18-16-9-5-4-8-15(14)16/h1-9,11,18H,10,12H2
• InChI Key： WKPCGFJWVPBYCF-UHFFFAOYSA-N
• SMILES： O(CC1C=CC=CC=1)C(CC1=CNC2C=CC=CC1=2)=O

Computed Properties

• Exact Mass: 265.11035
• Monoisotopic Mass: 265.110278721g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 325
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 42.1Ų

Experimental Properties

• PSA: 42.09